1-(5-Methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride

Specification

• CAS No.: 1172959-96-4
• Molecular Formula: C10H18ClN3O
• Molecular Weight: 231.72 g/mol
• IUPAC Name: 1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C10H17N3O.ClH/c1-8-12-9(13-14-8)10(11)6-4-2-3-5-7-10;/h2-7,11H2,1H3;1H
• Standard InChI Key: LBFQVJSFDLNYRQ-UHFFFAOYSA-N
• SMILES: CC1=NC(=NO1)C2(CCCCCC2)N.Cl
• Canonical SMILES: CC1=NC(=NO1)C2(CCCCCC2)N.Cl

Introduction

Chemical Identity and Basic Properties

1-(5-Methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride is an organic compound containing an oxadiazole heterocyclic ring structure linked to a cycloheptane ring with an amine functional group, presented as a hydrochloride salt. The compound is characterized by the following identification parameters:

Property	Value
CAS Number	1172959-96-4
IUPAC Name	1-(5-methyl-1,2,4-oxadiazol-3-yl)cycloheptanamine hydrochloride
Molecular Formula	C₁₀H₁₈ClN₃O
Molecular Weight	231.72 g/mol
InChI	1S/C10H17N3O.ClH/c1-8-12-9(13-14-8)10(11)6-4-2-3-5-7-10;/h2-7,11H2,1H3;
InChI Key	LBFQVJSFDLNYRQ-UHFFFAOYSA-N
Physical Form	Powder
Minimum Purity	95%

The compound features a 1,2,4-oxadiazole ring with a methyl substituent at the 5-position, connected to a cycloheptane ring at the 3-position of the oxadiazole. The cycloheptane ring contains an amine group, and the compound exists as a hydrochloride salt, which affects its solubility and stability properties.

Structural Characteristics and Chemical Features

Structural Analysis

The structure of 1-(5-Methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride consists of three main components: the 1,2,4-oxadiazole heterocycle, the cycloheptane ring, and the amine functionality. The 1,2,4-oxadiazole ring contains one oxygen atom and two nitrogen atoms in a five-membered ring configuration with a methyl group attached to the 5-position. This heterocyclic ring is connected to a seven-membered cycloheptane ring, which also bears an amine group. The presence of the hydrochloride salt affects the compound's physical properties and reactivity.

Isomerism and Conformational Analysis

The cycloheptane ring in this compound can adopt various conformations due to its flexible nature. The presence of a quaternary carbon at the junction between the oxadiazole ring and the cycloheptane creates a chiral center, although the compound as described is likely provided as a racemic mixture. The conformational flexibility of the cycloheptane ring may impact the compound's binding properties when used in biological systems or chemical reactions.

Physical and Chemical Properties

Physical Characteristics

1-(5-Methyl-1,2,4-oxadiazol-3-yl)cycloheptan-1-amine hydrochloride is a solid powder at room temperature. Being a hydrochloride salt, it likely exhibits enhanced water solubility compared to its free base form. The physical properties of this compound are influenced by the presence of both polar groups (the oxadiazole ring and the protonated amine) and nonpolar regions (the cycloheptane ring and methyl group).

Stability and Reactivity

The compound should be stored in a cool, dry place for long-term stability. As a hydrochloride salt, it likely exhibits greater stability against oxidation and hydrolysis compared to the free base form. The oxadiazole ring provides stability due to its aromatic character, while the amine group, being protonated in the hydrochloride form, is less reactive than in its free base state.

Hazard Statement	Description	Classification
H315	Causes skin irritation	Warning, Skin corrosion/irritation
H319	Causes serious eye irritation	Warning, Serious eye damage/eye irritation
H335	May cause respiratory irritation	Warning, Specific target organ toxicity, single exposure; Respiratory tract irritation

The compound is associated with GHS07 pictogram, indicating it has irritant properties.